Cas no 80311-26-8 (Aristolactam IIIa N-beta-D-glucoside)

• Product Name: Aristolactam IIIa N-beta-D-glucoside
• CAS No: 80311-26-8
• MF: C₂₂H₁₉NO₉
• MW: 441.387566804886
• CID: 2067436
• PubChem ID: 5319621
• Update Time: 2025-04-21

Aristolactam IIIa N-beta-D-glucoside Chemical and Physical Properties

Names and Identifiers

• Aristolactam IIIa N-beta-D-glucoside
• Aristolactam IIIa N-??-glucoside
• AKOS040763176
• 80311-26-8
• 10-Hydroxy-6-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2,3-cd]benzo[f]indol-5(6H)-one

• Inchi： 1S/C22H19NO9/c24-6-14-17(26)18(27)19(28)22(32-14)23-12-3-8-1-2-9(25)4-10(8)16-15(12)11(21(23)29)5-13-20(16)31-7-30-13/h1-5,14,17-19,22,24-28H,6-7H2/t14-,17-,18+,19-,22-/m1/s1
• InChI Key： LJQXKFYPXDAXBL-MAEOEUOPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(C2C=C3C(=C4C5C=C(C=CC=5C=C1C=24)O)OCO3)=O)O)O)O

Computed Properties

• Exact Mass: 441.10598118g/mol
• Monoisotopic Mass: 441.10598118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.823
• Topological Polar Surface Area: 149Ų

Aristolactam IIIa N-beta-D-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams Aristolactams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams